Cas no 217655-36-2 (1,3-Benzenedicarboxylic acid, 5-(phenylethynyl)-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(phenylethynyl)-, dimethyl ester
• CAS No: 217655-36-2
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 1409089
• PubChem ID: 10946313
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 5-(phenylethynyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(phenylethynyl)-, dimethyl ester
• dimethyl 5-(2-phenylethynyl)benzene-1,3-dicarboxylate
• (3,5-bis(methoxycarbonyl)phenyl)-2-phenylethyne
• SCHEMBL2747144
• DTXSID00449374
• MFUCJGRHFRTUDY-UHFFFAOYSA-N
• 217655-36-2
• dimethyl 5-phenylethynylisophthalate

• Inchi： 1S/C18H14O4/c1-21-17(19)15-10-14(11-16(12-15)18(20)22-2)9-8-13-6-4-3-5-7-13/h3-7,10-12H,1-2H3
• InChI Key： MFUCJGRHFRTUDY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#CC2C=CC=CC=2)C=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6